![molecular formula C18H27N3O2 B269076 N-butyl-4-{[(cyclohexylamino)carbonyl]amino}benzamide](/img/structure/B269076.png)
N-butyl-4-{[(cyclohexylamino)carbonyl]amino}benzamide
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Overview
Description
N-butyl-4-{[(cyclohexylamino)carbonyl]amino}benzamide, also known as BCA, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of the protein kinase CK2, which plays a critical role in various cellular processes such as cell growth, differentiation, and apoptosis. BCA has been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and inflammatory disorders.
Mechanism of Action
N-butyl-4-{[(cyclohexylamino)carbonyl]amino}benzamide exerts its effects by inhibiting the activity of CK2, which is a serine/threonine protein kinase that regulates various cellular processes. CK2 is overexpressed in many cancer cells and is involved in the regulation of cell proliferation and survival. By inhibiting CK2, this compound can induce apoptosis and inhibit cell growth in cancer cells.
In neurodegenerative diseases, CK2 is known to phosphorylate tau protein, which is a hallmark of Alzheimer's disease. By inhibiting CK2, this compound can prevent tau phosphorylation and aggregation, thereby reducing the pathology associated with neurodegenerative diseases.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits CK2 activity, induces apoptosis, and inhibits cell growth. It also sensitizes cancer cells to chemotherapy and radiation therapy.
In neurodegenerative diseases, this compound has been shown to prevent tau phosphorylation and aggregation, thereby reducing the pathology associated with these conditions.
Inflammatory disorders such as rheumatoid arthritis and psoriasis are characterized by the production of pro-inflammatory cytokines. This compound has been shown to inhibit the production of these cytokines, making it a potential therapeutic agent for these conditions.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-butyl-4-{[(cyclohexylamino)carbonyl]amino}benzamide in lab experiments is its specificity for CK2. It has been shown to have minimal off-target effects, making it a reliable tool for studying the role of CK2 in various cellular processes.
However, one of the limitations of using this compound is its solubility in aqueous solutions. It is highly hydrophobic, which can make it difficult to dissolve in water-based solutions. This can limit its use in certain experimental settings.
List as many
Future Directions
As possible:
1. Further studies are needed to determine the efficacy of N-butyl-4-{[(cyclohexylamino)carbonyl]amino}benzamide in combination with chemotherapy and radiation therapy in cancer treatment.
2. The potential use of this compound in combination with other CK2 inhibitors for the treatment of neurodegenerative diseases should be investigated.
3. The effects of this compound on other cellular processes regulated by CK2, such as DNA repair and transcription, should be studied.
4. The development of more water-soluble formulations of this compound could expand its use in experimental settings.
5. The potential use of this compound as a therapeutic agent for other inflammatory conditions, such as inflammatory bowel disease, should be investigated.
6. Studies should be conducted to determine the safety and toxicity profile of this compound in humans.
7. The potential use of this compound as a diagnostic tool for CK2-related diseases should be explored.
8. The effects of this compound on CK2 activity in different tissue types should be studied to determine its tissue-specific effects.
9. The potential use of this compound in combination with other targeted therapies, such as immunotherapy, should be investigated.
10. The effects of this compound on the microbiome and gut health should be studied to determine its potential impact on overall health.
Synthesis Methods
The synthesis of N-butyl-4-{[(cyclohexylamino)carbonyl]amino}benzamide involves the reaction of 4-aminobenzamide with cyclohexyl isocyanate and N-butylamine in the presence of a catalyst. The resulting product is then purified using chromatography techniques to obtain the pure this compound compound.
Scientific Research Applications
N-butyl-4-{[(cyclohexylamino)carbonyl]amino}benzamide has been extensively studied for its potential therapeutic applications. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising adjuvant therapy.
In neurodegenerative disease research, this compound has been shown to have neuroprotective effects by inhibiting the activity of CK2, which is known to play a role in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Inflammatory disorders such as rheumatoid arthritis and psoriasis have also been studied with this compound. It has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential therapeutic agent for these conditions.
properties
Molecular Formula |
C18H27N3O2 |
---|---|
Molecular Weight |
317.4 g/mol |
IUPAC Name |
N-butyl-4-(cyclohexylcarbamoylamino)benzamide |
InChI |
InChI=1S/C18H27N3O2/c1-2-3-13-19-17(22)14-9-11-16(12-10-14)21-18(23)20-15-7-5-4-6-8-15/h9-12,15H,2-8,13H2,1H3,(H,19,22)(H2,20,21,23) |
InChI Key |
CYALEWWSWXFRDZ-UHFFFAOYSA-N |
SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)NC2CCCCC2 |
Canonical SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)NC2CCCCC2 |
Origin of Product |
United States |
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